2-(2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-methylacetamide

• IUPAC Name: 2-[2-[(3-chlorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]-N-methylacetamide
• InChI: InChI=1S/C14H14ClN3O2S/c1-16-12(19)6-11-7-13(20)18-14(17-11)21-8-9-3-2-4-10(15)5-9/h2-5,7H,6,8H2,1H3,(H,16,19)(H,17,18,20)
• InChI Key: ZPVXXIRPLYPPLW-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=CC(=O)NC(=N1)SCC2=CC(=CC=C2)Cl
• Molecular Formula: C14H14ClN3O2S
• Molecular Weight: 323.8 g/mol

Description

2-(2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-methylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the pyrimidine family, which is a class of organic compounds that are widely used in medicinal chemistry, agrochemistry, and material science.

Scientific Research Applications

Potential Thymidylate Synthase Inhibitors

A study explored the synthesis of compounds related to 2-(2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-methylacetamide as potential thymidylate synthase (TS) inhibitors. These compounds, including classical and nonclassical analogs, were evaluated for their antitumor properties. The research indicates their potential as TS inhibitors, which could contribute to cancer treatment strategies (Gangjee, Qiu, & Kisliuk, 2004).

Dual Inhibitors of Dihydrofolate Reductase and Thymidylate Synthase

Another study synthesized and evaluated certain compounds as dual inhibitors of dihydrofolate reductase (DHFR) and thymidylate synthase (TS). The compounds exhibited potent inhibitory activity against both enzymes and demonstrated tumor inhibitory activity, suggesting their use in antitumor therapies (Gangjee, Lin, Kisliuk, & McGuire, 2005).

Anticonvulsant Agents

Compounds similar to 2-(2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-methylacetamide were synthesized and evaluated as potential anticonvulsant agents. The study included synthesis, molecular docking, and pharmacological evaluation, indicating moderate anticonvulsant activity in animal models (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).

Antimicrobial and Antioxidant Potential

A research focused on the antimicrobial and antioxidant potential of newly synthesized compounds related to the mentioned chemical. The study found that these compounds showed potent inhibitory action against bacterial strains and manifested profound antioxidant potential in specific assays (Kumar, Sharma, Kumari, & Kalal, 2011).

Antitumor Agents

Further research synthesized classical and nonclassical analogs of the compound as potential antitumor agents. They exhibited dual inhibitory properties against human TS and DHFR, suggesting their effectiveness in cancer therapy (Gangjee, Li, Kisliuk, Cody, Pace, Piraino, & Makin, 2009).

Mechanism of Action

Target of Action

Similar compounds have been found to targetNitric oxide synthase, inducible and Nitric oxide synthase, brain . These enzymes play a crucial role in the production of nitric oxide, a key signaling molecule in many physiological and pathological processes.

Mode of Action

binding and modulation . The compound may bind to the active site of the target enzyme, altering its conformation and modulating its activity .

Biochemical Pathways

nitric oxide synthesis pathway . Changes in this pathway can have downstream effects on vasodilation, inflammation, and neurotransmission .

Pharmacokinetics

Similar compounds often have good absorption and distribution profiles, undergo metabolism in the liver, and are excreted via the kidneys . These properties can significantly impact the bioavailability of the compound.

Result of Action

Based on its potential targets, it may modulate the production of nitric oxide, influencing processes such asvasodilation , inflammation , and neurotransmission .